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Compound of Interest |

Compound Name: 7-Chloroquinoline-2,4-diol
CAS No.: 1677-35-6
Cat. No.: B3034387
- 7

Part 1: Chemical Identity & Structural Context

Target Compound: 7-Chloroquinoline-2,4-diol Synonyms: 7-Chloro-4-hydroxy-2(1H)-
quinolinone; 7-Chloro-2,4-dihydroxyquinoline CAS Number: 56983-13-2 (Note: Often cross-
referenced with tautomeric forms or related esters; verify specific batch CoA).[1] Molecular
Formula: C

H
CINO
Molecular Weight: 195.60 g/mol

Tautomeric Relevance in Synthesis

Researchers must recognize that this compound exists in dynamic equilibrium between its diol
(enol) and dione (keto) forms. In the solid state, it predominantly adopts the 2-one-4-hydroxy
tautomer. This structural duality is critical during nucleophilic substitution reactions (e.g.,
chlorination with POCI

), where the "diol" behavior is exploited to generate 4,7-Dichloroquinoline, a scaffold for
chloroquine-class drugs.
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Property Specification
Appearance Off-white to pale yellow crystalline powder
Melting Point >300°C (Decomposes)

Soluble in DMSO, dilute alkali; Poorly soluble in

Solubilit
y water/ethanol

Acidity (pKa) ~5.8 (4-OH group), ~11 (2-OH/NH)

Part 2: Hazard Identification (GHS Classification)

Based on standard safety data for halogenated quinoline intermediates.

Signal Word:WARNING

Hazard Statements (H-Codes)

o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements (P-Codes)

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

Toxicology & Target Organs

o Primary Route of Entry: Inhalation of fine dust during weighing/transfer.
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o Acute Effects: Irritation to mucous membranes. High concentrations may cause coughing or
dyspnea.

o Chronic Effects: Limited data available; however, quinoline derivatives are often scrutinized
for potential mutagenicity. Handle as a potential mutagen until fully characterized.

Part 3: Handling & Experimental Protocols
Engineering Controls

Requirement: All solid handling must be performed inside a certified Chemical Fume Hood or
Powder Containment Enclosure.

 Airflow: Maintain face velocity >0.5 m/s.
« Static Control: Use anti-static weighing boats; the powder can be electrostatic.

Protocol: Safe Dissolution & Reaction Setup

Context: Conversion to 4,7-Dichloroquinoline using POCI

o PPE Verification: Double nitrile gloves (0.11mm min), lab coat, safety goggles, and N95
respirator (if outside hood).

e Solvent Selection: The diol is poorly soluble in non-polar solvents. Use DMF or DMSO for
biological assays. For synthesis, it is often suspended directly in the chlorinating agent
(POCI

).
e Quenching Precaution (Crucial):
o Risk:[2][3] If unreacted POCI

remains, adding water will generate massive heat and HCI gas.

o Procedure: Pour the reaction mixture slowly onto crushed ice with vigorous stirring. Never
add water to the reaction vessel.
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Waste Disposal

¢ Segregation: Classify as Halogenated Organic Waste.

¢ Neutralization: Acidic aqueous streams (from quenching) must be neutralized with NaOH or

NaHCO

to pH 7-9 before disposal, ensuring no residual organic solids remain.

Part 4: Emergency Response Visualization
Spill Response Decision Tree

The following diagram outlines the immediate decision logic for a solid spill of 7-

Chloroquinoline-2,4-diol in a research lab.

Spill Detected

Assess Volume & Location

Small (<10g) in Hood

Large (>10g) or Outside Hood

Don PPE:
Gloves, Goggles, N95

:

Wet Wipe Method
(Avoid Dust)

Bag as Halogenated Waste

Evacuate Area &

Notify EHS
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Figure 1: Decision logic for responding to solid spills of 7-Chloroquinoline-2,4-diol.

Part 5: Synthesis Workflow & Causality

Understanding the upstream and downstream chemistry is vital for safe process design. The
2,4-diol is synthesized via the Gould-Jacobs reaction pathway.

Synthesis Pathway Diagram

This workflow illustrates the transformation from raw materials to the active pharmaceutical
intermediate.
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Figure 2: Synthesis pathway from m-chloroaniline to 4,7-dichloroquinoline via the 2,4-diol
intermediate.

Scientific Insight: The "Thermal Cyclization" Risk

The step converting the Enamine to the Diol (Figure 2, middle step) requires high temperatures
(~250°C) often using Dowtherm A as a heat transfer medium.

o Safety Criticality: At this temperature, the flash point of many solvents is exceeded. The
system must be closed or equipped with high-efficiency reflux condensers to prevent vapor
ignition.

« Validation: Completion of this step is marked by the precipitation of the Diol (which is
insoluble in hot Dowtherm), allowing for filtration-based isolation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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